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Compound of Interest

Compound Name: Beryllium oxalate

Cat. No.: B12645192

This guide provides a comprehensive overview of beryllium oxalate, focusing on its chemical
identifiers, physical properties, synthesis, thermal decomposition, and associated safety
protocols. The information is intended for researchers, scientists, and professionals in drug
development and material science who require detailed technical data on this compound.

Identifiers and Chemical Properties

Beryllium oxalate is an inorganic compound with the chemical formula BeC20a.[1] It is a salt
of beryllium and oxalic acid, which can exist in an anhydrous form as well as crystalline
hydrates.[1]

Table 1: Chemical Identifiers for Beryllium Oxalate
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Identifier Value

CAS Number 3173-18-0[1][2][3]
PubChem CID 6451522[1][2]
ChemSpider 4953986[1]

CompTox Dashboard (EPA)

DTXSID60185620[1][2]

INChl=1S/C2H204.Be/c3-1(4)2(5)6:/h(H,3,4)

InChl
InChiKey XQZGLPVUHKSNBQ-UHFFFAOYSA-L[1][2]
SMILES [Be+2].C(=0)(C(=0)[0-D[O-][1][2]

Table 2: Physicochemical Properties of Beryllium Oxalate

Property

Value

Molecular Formula

BeC20a[1][2]

Molar Mass

97.03 g/mol [1][2]

Appearance

Colorless crystals[1]

Solubility in Water

Soluble[1]

Boiling Point

365.1 °C (689.2 °F; 638.2 K)[1]

Flash Point

188.8 °C (371.8 °F; 461.9 K)[1]

Synthesis and Experimental Protocols

Beryllium oxalate can be synthesized through the reaction of beryllium hydroxide with oxalic

acid.[1] A common form of this compound used in research is its trihydrate, BeC204-3H20.

The direct synthesis of beryllium oxalate is achieved by reacting beryllium hydroxide with

oxalic acid, yielding beryllium oxalate and water.
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Beryllium Hydroxide

Be(OH): +
Beryllium Oxalate + Water
BeC204 2H20
Oxalic Acid
H2C204

Beryllium Oxalate Trihydrate
BeC204-3H20

100 °C
- 2H20

Beryllium Oxalate Monohydrate
BeC204:-H20

- H20

Anhydrous Beryllium Oxalate

BeC204

Sample Preparation

Beryllium Oxalate Sample

/ Thermal Analy}is\

Thermogravimetry (TGA) Differential Thermal Analysis (DTA)

/ Prodvuct Characteriza%’n\

Surface Area Analysis X-Ray Diffraction (XRD) Scanning Electron Microscopy (SEM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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